Cas no 899727-38-9 (1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899727-38-9
• MF: C₁₈H₂₇N₅O₂
• MW: 345.43928360939
• CID: 5458305
• Update Time: 2025-06-24

1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,6,7-Trimethyl-3-(3-methylbutyl)-8-(1-methylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H27N5O2/c1-10(2)8-9-21-16(24)14-15(20(7)18(21)25)19-17-22(11(3)4)12(5)13(6)23(14)17/h10-11H,8-9H2,1-7H3
• InChI Key： RMNQMIBLFRJRJG-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C(C)C)C1=NC1=C2C(=O)N(CCC(C)C)C(=O)N1C

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 899727-38-9)

1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyrimidine class of heterocyclic molecules, which are known for their diverse pharmacological applications. The presence of multiple alkyl substituents and the specific arrangement of these groups contribute to its distinct chemical profile and make it a subject of interest for further investigation.

The CAS No. 899727-38-9 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in both academic and industrial settings. The imidazopyrimidine core structure is particularly noteworthy, as it combines the aromatic stability of imidazole with the additional functionality provided by the pyrimidine ring. This combination often results in enhanced binding affinity to biological targets, making such compounds promising candidates for drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. 1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has emerged as a compound of interest due to its structural complexity and the variety of biological pathways it may interact with. The specific substitution pattern on the imidazopyrimidine ring influences its electronic properties and reactivity, which are critical factors in determining its biological efficacy.

One of the most compelling aspects of this compound is its potential role in modulating key biological processes. Studies have suggested that imidazopyrimidine derivatives can interact with enzymes and receptors involved in inflammation, metabolism, and cell signaling. The alkyl substituents, particularly the 3-methylbutyl group at position 3 and the propan-2-yl group at position 8, are thought to enhance solubility and improve bioavailability upon administration. These features are crucial for developing compounds that can effectively reach their target sites within the body.

The synthesis of 1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione presents a significant challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it increasingly feasible to produce such molecules with high precision. Techniques such as multi-step organic synthesis combined with purification methods like chromatography have enabled researchers to isolate and study this compound in detail.

Recent computational studies have also shed light on the molecular interactions of this compound. Molecular dynamics simulations have been used to model how 1,6,7-trimethyl-3-(3-methylbutyl)-8-(propan-2-yl)-1H,2H、3H、4H、8H-imidazo1、2-gpurine、2、4-dione interacts with biological targets at an atomic level. These simulations have helped predict potential binding affinities and identify key residues involved in its mechanism of action. Such insights are invaluable for designing derivatives with improved properties.

In vitro experiments have begun to explore the pharmacological potential of this compound. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes associated with metabolic disorders. The unique combination of substituents may also make it a viable candidate for treating conditions related to oxidative stress and inflammation. While these findings are promising，further research is needed to validate these effects and understand any potential side effects.

The development of new pharmaceuticals relies heavily on understanding how compounds behave in living systems. Preclinical studies involving cell culture assays and animal models are essential steps before human trials can begin. These studies will help determine whether 1、6、7-trimethyl、3-(3-methylbutyl)、8-(propan、2-yi)、1-H、2-H、3-H、4-H、8-H-imidazo1、2-gpurine、2、4-dione is safe and effective for therapeutic use. Additionally，pharmacokinetic studies will assess how the body processes this compound over time.

The future direction of research on CAS No 899727—38—9 will likely involve optimizing its chemical structure for better pharmacological properties. This could include modifying substituent groups or exploring alternative synthetic routes to enhance bioavailability or reduce toxicity。Collaborations between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into tangible medical breakthroughs.

The broader significance of studying compounds like 1，6，7-trimethyl，3-(3-methylbutyl)，8-(propan—2—yi)，1-H，2-H，3-H，4-H，8-H-imidazo—1，2-gpurine—24-dione lies in their contribution to our understanding of complex biological systems。By investigating their interactions with cellular machinery，scientists can uncover new therapeutic strategies for a wide range of diseases。The imidazopyrimidine scaffold offers a rich ground for innovation，and compounds derived from this class continue to inspire new avenues in drug discovery。